molecular formula C15H17F3O3 B8403023 8-(3-(Trifluoromethyl)phenyl)-1,4-dioxaspiro[4.5]decan-8-ol

8-(3-(Trifluoromethyl)phenyl)-1,4-dioxaspiro[4.5]decan-8-ol

Cat. No.: B8403023
M. Wt: 302.29 g/mol
InChI Key: HPSAKHVCWABSFW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-(3-(Trifluoromethyl)phenyl)-1,4-dioxaspiro[4.5]decan-8-ol is a useful research compound. Its molecular formula is C15H17F3O3 and its molecular weight is 302.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H17F3O3

Molecular Weight

302.29 g/mol

IUPAC Name

8-[3-(trifluoromethyl)phenyl]-1,4-dioxaspiro[4.5]decan-8-ol

InChI

InChI=1S/C15H17F3O3/c16-15(17,18)12-3-1-2-11(10-12)13(19)4-6-14(7-5-13)20-8-9-21-14/h1-3,10,19H,4-9H2

InChI Key

HPSAKHVCWABSFW-UHFFFAOYSA-N

Canonical SMILES

C1CC2(CCC1(C3=CC(=CC=C3)C(F)(F)F)O)OCCO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a round bottom flask was added n-BuLi (3.84 mL, 9.60 mmol) at −78° C. under argon. THF (10 mL) was added followed by addition of 1-bromo-3-(trifluoromethyl)benzene (0.884 mL, 6.40 mmol) in THF (1 mL). The reaction mixture was stirred for 30 minutes at −78° C. A solution of 1,4-dioxaspiro[4.5]decan-8-one (1.00 g, 6.40 mmol) in THF (5 mL) was then added dropwise to the reaction mixture at −70° C. The reaction was stirred for 1 h at −70° C., and then quenched by the addition of 1 N HCl. The reaction mixture was extracted with EtOAc and the organic portions were separated and combined. The organic layer was dried over Na2SO4, filtered, and concentrated to give Intermediate 3A (1.87 g, 6.19 mmol, 97.0% yield). LCMS=325 [M+Na], RT=1.89 minutes (Method B).
Quantity
3.84 mL
Type
reactant
Reaction Step One
Quantity
0.884 mL
Type
reactant
Reaction Step Two
Name
Quantity
1 mL
Type
solvent
Reaction Step Two
Quantity
1 g
Type
reactant
Reaction Step Three
Name
Quantity
5 mL
Type
solvent
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Four
Yield
97%

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